Cas no 5485-84-7 ( )

• Product Name: &nbsp
• CAS No: 5485-84-7
• MF: C₂₀H₁₅IN₂
• MW: 410.250976800919
• CID: 942984
• PubChem ID: 24201701
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-imidazo[1,2-a,3,4-a']diquinolinylium, iodide
• 3-Methyl-imidazo[1,2-a,3,4-a']dichinolinylium, Jodid
• NSC-524442
• 5485-84-7
• 10-Methylimidazo[1,2-a:3,4-a']diquinolin-15-ium iodide
• DTXSID70639760
• NSC524442
•  

• Inchi： 1S/C20H15N2.HI/c1-14-6-10-19-16(12-14)7-9-17-13-21-18-5-3-2-4-15(18)8-11-20(21)22(17)19;/h2-13H,1H3;1H/q+1;/p-1
• InChI Key： RZOZVQMWYPDIGA-UHFFFAOYSA-M
• SMILES： [I-].N12C3C=CC(C)=CC=3C=CC1=C[N+]1C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 284.13148
• Monoisotopic Mass: 410.027991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.5

Experimental Properties

• Density: 1.31
• Boiling Point: 511.6°C at 760 mmHg
• Flash Point: 238°C
• Refractive Index: 1.764
• PSA: 6.48
• LogP: 1.29680